Cas no 1565454-94-5 (N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine)

• Product Name: N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine
• CAS No: 1565454-94-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5275041
• Update Time: 2025-05-20

N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• {[4-(methoxymethyl)oxan-4-yl]methyl}(propan-2-yl)amine
• N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine

• Inchi： 1S/C11H23NO2/c1-10(2)12-8-11(9-13-3)4-6-14-7-5-11/h10,12H,4-9H2,1-3H3
• InChI Key： KFNMBKUXCWHHNZ-UHFFFAOYSA-N
• SMILES： O1CCC(COC)(CNC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• XLogP3: 0.9
• Topological Polar Surface Area: 30.5

Additional information on N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine

Comprehensive Overview of N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine (CAS No. 1565454-94-5)

The compound N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine (CAS No. 1565454-94-5) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a methoxymethyl group attached to a oxan-4-yl ring, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery, where its propan-2-amine moiety could play a critical role in enhancing bioavailability and target specificity.

In recent years, the demand for novel chemical entities like N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine has surged, driven by advancements in medicinal chemistry and biotechnology. This compound’s CAS No. 1565454-94-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural versatility allows it to be incorporated into various drug delivery systems, making it a topic of interest for scientists exploring sustainable pharmaceuticals and green chemistry.

One of the most discussed aspects of N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer’s and Parkinson’s, researchers are investigating how this compound’s amine functionality could interact with neural receptors. Additionally, its oxan-4-yl ring structure is being studied for its ability to improve blood-brain barrier penetration, a critical factor in CNS drug development.

The synthesis of N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine involves sophisticated organic synthesis techniques, including catalyzed reactions and protective group strategies. These methods are often highlighted in scientific literature and patent applications, underscoring the compound’s importance in process chemistry. Its methoxymethyl group, in particular, is a focal point for optimizing yield and purity, which are essential for GMP-compliant production.

Beyond pharmaceuticals, N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine is also explored in material science. Its ability to form stable hydrogen bonds and van der Waals interactions makes it a candidate for designing advanced polymers and nanomaterials. This dual applicability in life sciences and engineering positions it as a compound of multidisciplinary interest.

Environmental considerations are another hot topic linked to this compound. As industries shift toward eco-friendly synthesis, researchers are evaluating the biodegradability and toxicity profile of N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine. Its potential for low environmental impact could make it a preferred choice for sustainable chemical manufacturing.

In summary, N-[[4-(methoxymethyl)oxan-4-yl]methyl]propan-2-amine (CAS No. 1565454-94-5) is a multifaceted compound with promising applications in drug development, material science, and green chemistry. Its structural features, such as the methoxymethyl and propan-2-amine groups, make it a subject of ongoing research and innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge chemical research.